Cas no 153539-81-2 (Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-)

• Product Name: Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 153539-81-2
• MF: C₁₈H₂₆Cl₂Zr
• MW: 404.529042720795
• CID: 98885
• PubChem ID: 23209590
• Update Time: 2025-04-18

Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-
• 2-(2-methylpropyl)cyclopenta-1,3-diene,zirconium(4+),dichloride
• (isobutylcyclopentadienyl)2ZrCl2
• ACMC-1BZP4
• AG-E-01198
• bis(isobutylcyclopentadienyl)zirconium dichloride
• CTK4C7885
• Dichlorobis(isobutylcyclopentadienyl)zirconium
• SCHEMBL250019
• 2-(2-methylpropyl)cyclopenta-1,3-diene;zirconium(4+);dichloride
• 153539-81-2

• Inchi： 1S/2C9H13.2ClH.Zr/c2*1-8(2)7-9-5-3-4-6-9;;;/h2*3,5,8H,4,7H2,1-2H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key： YNZADISZSFJHEN-UHFFFAOYSA-L
• SMILES： [Zr+4].[Cl-].[Cl-].C(C(C)C)C1C=CC[C-]=1.C(C(C)C)C1C=CC[C-]=1

Computed Properties

• Exact Mass: 402.04600
• Monoisotopic Mass: 402.045855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 6.25460